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Compound of Interest

2-(4-bromophenyl)-N-(propan-2-
Compound Name:
yl)acetamide

Cat. No.: B5583576

Get Quote

Executive Summary & Chemical Profile[1]

2-(4-bromophenyl)-N-(propan-2-yl)acetamide is a halogenated organic intermediate,

typically used in the synthesis of pharmaceutical compounds (e.g., receptor agonists). As a
Senior Application Scientist, | must emphasize that while this specific compound may not have
a dedicated "P-list" or "U-list" RCRA designation, its structural moiety—specifically the aryl-
bromide bond—dictates its disposal pathway.

The Critical Directive: This compound must never be disposed of in general trash or non-
halogenated solvent streams. The presence of bromine requires high-temperature incineration
at a licensed facility to prevent the formation of brominated dioxins or incomplete combustion
byproducts.

Chemical Identity & Properties
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Parameter Detail

Chemical Name 2-(4-bromophenyl)-N-(propan-2-yl)acetamide

Common Synonyms N-isopropyl-2-(4-bromophenyl)acetamide

Molecular Formula C11H14BrNO

Molecular Weight ~256.14 g/mol

Physical State Solid (Crystalline Powder)

Solubility L(.)w in water; soluble in DMSO, Methanol,
Dichloromethane

Primary Hazard Class Irritant (Skin/Eye/Resp); Organohalogen

Hazard Assessment & Pre-Disposal Logic

Before initiating disposal, we must validate the hazard profile. Using the "Read-Across" method
from structurally similar compounds (e.g., 4-bromoacetanilide), we apply the Precautionary
Principle.

The "Why" Behind the Protocol

e Halogen Content: The bromine atom defines the waste stream. Standard commercial
incinerators operating at lower temperatures may not fully mineralize organobromines,
leading to the release of HBr or brominated organic pollutants. It must go to a facility capable
of halogenated waste incineration.

o Amide Stability: The acetamide linkage is relatively stable. It does not present an immediate
explosion hazard, but it is combustible.

o Lipophilicity: The N-isopropyl group increases lipid solubility compared to the parent
acetamide, potentially enhancing skin absorption. Double-gloving (Nitrile) is mandatory.

Segregation Strategy

* INCOMPATIBLES: Keep away from strong oxidizers (e.g., nitric acid, permanganates) and
strong bases.
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« WASTE STREAM:Halogenated Organic. Do not mix with "Non-Halogenated" solvents (e.qg.,
Acetone/Hexane waste) unless the entire container is re-labeled as Halogenated (which

increases disposal costs significantly).

Step-by-Step Disposal Workflow

This protocol covers both the solid compound and its solutions (mother liquors).

Disposal Decision Matrix

The following diagram illustrates the decision logic for disposing of this compound.
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Waste Generation:
2-(4-bromophenyl)-N-(propan-2-yl)acetamide

Determine Physical State

Solid Waste Liquid Waste
(Powder/Crystals) (Reaction Mixture/Mother Liquor)

l

Check Solvent Composition

Double-bag in
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List: 2-(4-bromophenyl)-N-(propan-2-yl)acetamide
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(Satellite Accumulation Area)

EHS Pickup / High-Temp Incineration
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Caption: Operational logic flow for segregating and packaging halogenated amide waste based
on physical state.

Detailed Procedures
Scenario A: Disposal of Pure Solid

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
solid waste drum.

o Packaging: Do not pour loose powder directly into a large drum. Double-bag the substance
in clear polyethylene bags, seal with tape, and place the bag into the waste container.

o Labeling: Affix a hazardous waste tag immediately.[1]
o Constituent: "2-(4-bromophenyl)-N-(propan-2-yl)acetamide"[2]
o Hazard Checkbox: Toxic, Irritant.[3]

o Waste Code: Check local regulations (often D001 if combustible, or state-specific
halogenated codes).

Scenario B: Disposal of Solutions (HPLC Waste/Mother Liquor)

e Solvent Compatibility: If the compound is dissolved in Methanol or DMSO (non-
halogenated), adding it to a "Non-Halogenated" carboy technically contaminates the entire
carboy with halogens.

e The Golden Rule:ALWAYS dispose of solutions containing this compound into the
Halogenated Waste carboy (blue can/red safety can with yellow band).

o Reasoning: It is cheaper to treat a small amount of non-halogenated solvent as
halogenated than to accidentally contaminate a non-halogenated stream, which can cause
regulatory fines or incinerator damage.

¢ Rinsing: Triple-rinse all glassware with a minimal amount of acetone/dichloromethane and
add the rinsate to the Halogenated Waste container.
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Emergency Response: Spill Management

In the event of a spill, speed and containment are vital to prevent tracking the irritant powder
through the lab.

1. Alert & Isolate 2. Don PPE 3. Containment 4. Cleanup
(Evacuate immediate area) (Nitrile Gloves x2, Goggles, Lab Coat) (Cover with wet paper towels to stop dust) (Scoop into bag, wipe with solvent)

Click to download full resolution via product page
Caption: Immediate response workflow for solid spills of brominated acetamides.

Specific Cleanup Steps:

Dampen: Do not dry sweep. Gently cover the spill with paper towels dampened with water or
ethanol to prevent dust generation (inhalation hazard).

Scoop: Use a plastic scoop or dustpan to lift the wet material.

Decontaminate: Wipe the surface with an ethanol-soaked pad.

Waste: Place all towels, gloves, and scoop residue into a clear plastic bag. Label as "Debris
contaminated with 2-(4-bromophenyl)-N-(propan-2-yl)acetamide."

Regulatory Compliance & References

Compliance relies on the "Cradle-to-Grave" management of the chemical. While specific EPA
waste codes for this exact molecule may not exist, it falls under the broad category of
Halogenated Organic Compounds.

Key Regulatory Frameworks:

 EPA RCRA (40 CFR 261): Although not explicitly P- or U-listed, the generator must
determine if the waste exhibits characteristics of toxicity or ignitability. The presence of the
halogen defaults the disposal method to specific incineration protocols [1].

e OSHA (29 CFR 1910.1450): "Occupational Exposure to Hazardous Chemicals in
Laboratories" dictates the requirement for a Chemical Hygiene Plan (CHP) that includes
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specific provisions for handling "compounds of unknown toxicity" by treating them as
hazardous [2].

References

+ US Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)
Regulations: Hazardous Waste Identification. Available at: [Link]

¢ Occupational Safety and Health Administration.Standard 1910.1450 - Occupational exposure
to hazardous chemicals in laboratories. Available at: [Link]

+ National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. National Academies Press. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. campusoperations.temple.edu [campusoperations.temple.edu]

2. appchemical.com [appchemical.com]

3. 2-(4-Bromophenyl)acetamide | CBH8BrNO | CID 256951 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-(4-bromophenyl)-
N-(propan-2-yl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5583576/docs#operational-guide-safe-disposal-of-2-
4-bromophenyl-n-propan-2-yl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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